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Compound of Interest

Compound Name:
N-Methyl-4-piperidin-4-YL-

benzenesulfonamide

CAS No.: 119737-34-7

Cat. No.: B045577

Get Quote

Technical Monograph for N-Methyl-4-(piperidin-4-
yl)benzenesulfonamide
Executive Summary & Chemical Identity
CAS 119737-34-7 represents a bifunctional building block characterized by a piperidine ring

linked to a benzenesulfonamide core. Its structural utility lies in the orthogonal reactivity of the

secondary amine (piperidine) and the sulfonamide moiety, making it a high-value intermediate

for diversifying drug candidates in hit-to-lead optimization.

This guide synthesizes the physicochemical behavior, stability profile, and analytical protocols

required for the rigorous handling of this substance in a research or GMP environment.

Table 1: Chemical Identity Matrix
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Parameter Specification

Chemical Name N-Methyl-4-(piperidin-4-yl)benzenesulfonamide

CAS Registry Number 119737-34-7

Molecular Formula C₁₂H₁₈N₂O₂S

Molecular Weight 254.35 g/mol

SMILES CNS(=O)(=O)C1=CC=C(C=C1)C2CCNCC2

InChI Key Calculated from structure

Structural Class Aryl Sulfonamide / Piperidine

Physicochemical Profile
Understanding the physicochemical properties of CAS 119737-34-7 is essential for predicting

its behavior in formulation and biological assays. The molecule exhibits amphiphilic character

due to the lipophilic phenyl-piperidine skeleton balanced by the polar sulfonamide functionality.

Ionization & Solubility (pKa / LogP)
The molecule contains two key ionizable centers:

Piperidine Nitrogen (Basic): The secondary amine on the piperidine ring is the most basic

site.

Estimated pKa:10.5 – 11.0 (Typical for 4-substituted piperidines).

Implication: At physiological pH (7.4), this nitrogen is predominantly protonated (

), rendering the molecule cationic.

Sulfonamide Nitrogen (Weakly Acidic): The

-methyl sulfonamide proton (

) is weakly acidic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Estimated pKa:11.5 – 12.0.

Implication: This site remains neutral at physiological pH but can be deprotonated under

strongly basic conditions (pH > 12) for alkylation reactions.

Table 2: Physicochemical Properties Data
Property Value / Range Causality & Context

Physical State Solid (Crystalline Powder)

High melting point driven by

intermolecular H-bonding

(Sulfonamide donor/acceptor).

Melting Point 158°C – 162°C (Predicted)

Sharp melting range indicates

high purity; broad range

suggests hygroscopic moisture

uptake.

LogP (Octanol/Water) 0.8 – 1.2 (Calculated)

Moderate lipophilicity. The

protonated form (LogD at pH

7.4) will be significantly lower

(< 0), aiding aqueous solubility.

Solubility (Water)
Moderate to High (pH

dependent)

High solubility at pH < 9 due to

piperidinium formation. Low

solubility as free base (pH >

11).

Solubility (Organic) High

Soluble in DMSO, Methanol,

DMF. Limited solubility in non-

polar solvents (Hexane) due to

polarity.

Hygroscopicity & Stability[1]
Hygroscopicity: As a secondary amine, the free base may exhibit mild hygroscopicity. Salt

forms (e.g., Hydrochloride) are significantly more hygroscopic and require desiccation.

Chemical Stability:
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Hydrolysis: The sulfonamide bond is chemically robust and resistant to hydrolysis under

standard acidic/basic conditions.

Oxidation: The secondary amine is susceptible to oxidation (N-oxide formation) if exposed

to peroxides or prolonged air in solution.

Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Each step includes a checkpoint to verify success before proceeding.

Analytical Characterization Workflow (HPLC-MS)
Objective: Confirm identity and purity (>98%) prior to use in synthesis.

Protocol:

Sample Prep: Dissolve 1 mg of CAS 119737-34-7 in 1 mL of 50:50 Acetonitrile:Water (0.1%

Formic Acid).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid (Protonates amine for better peak shape).

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Benzene ring absorption) and MS (ESI+, expect M+H = 255.35).

Validation Checkpoint:

Retention Time: The amine will elute early (2-4 min) due to polarity in acidic media.

Mass Spec: A dominant peak at m/z 255.1 confirms the parent structure. Absence of m/z 271

(N-oxide) confirms stability.
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Synthesis Utility: Selective Functionalization
The core value of this CAS lies in its ability to serve as a scaffold. The diagram below illustrates

the decision logic for selectively functionalizing the piperidine nitrogen versus the sulfonamide.

CAS 119737-34-7
(Scaffold) Target Modification?

Piperidine N-Alkylation
(Reductive Amination)Modulate Solubility/Potency

Sulfonamide N-Alkylation
(Strong Base Req.)

Alter Metabolic Stability

Reagents:
R-CHO, NaBH(OAc)3

pH ~5-6

Tertiary Amine
Derivative

Reagents:
R-X, NaH or K2CO3
Polar Aprotic Solvent

N,N-Disubstituted
Sulfonamide

Click to download full resolution via product page

Figure 1: Synthetic divergence strategy for CAS 119737-34-7. The piperidine nitrogen is the

primary nucleophile under mild conditions.

Handling, Storage & Safety
Given the lack of specific toxicological data for this intermediate, researchers must adopt a

Precautionary Principle approach, treating it as a potential irritant and sensitizer.

Storage Protocol[1][9][10]
Temperature: Store at -20°C for long-term (> 1 month) to prevent slow oxidation.

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.
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Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV

degradation.

Safety (GHS Classification - Inferred)
Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation (due to amine dust).

PPE: Nitrile gloves, safety goggles, and usage within a fume hood are mandatory.

Conclusion
CAS 119737-34-7 is a versatile arylsulfonamide-piperidine scaffold. Its physicochemical profile

is defined by the basicity of the piperidine ring (

) and the stability of the sulfonamide core. Successful utilization requires careful control of pH
during extraction and synthesis to manage its solubility and ionization state. By following the
self-validating analytical protocols outlined above, researchers can ensure the integrity of this
building block in complex drug discovery campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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